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Compound of Interest

Compound Name: Fenvalerate-d6

Cat. No.: B12390720 Get Quote

An In-depth Technical Guide on the Health and Safety of Fenvalerate-d6

This guide provides comprehensive health and safety information for Fenvalerate-d6, a

deuterated analog of the pyrethroid insecticide Fenvalerate. It is intended for researchers,

scientists, and drug development professionals who may use this compound as an internal

standard or in other analytical applications. The toxicological and safety profiles are considered

equivalent to those of its non-deuterated counterpart, Fenvalerate.

Section 1: Chemical Identification and Properties
Fenvalerate-d6 is a synthetic pyrethroid where six hydrogen atoms have been replaced by

deuterium. This isotopic labeling makes it an ideal internal standard for quantitative analysis

using mass spectrometry.

Table 1: Physical and Chemical Properties of Fenvalerate-d6

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b12390720?utm_src=pdf-interest
https://www.benchchem.com/product/b12390720?utm_src=pdf-body
https://www.benchchem.com/product/b12390720?utm_src=pdf-body
https://www.benchchem.com/product/b12390720?utm_src=pdf-body
https://www.benchchem.com/product/b12390720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Chemical Formula C₂₅H₁₆D₆ClNO₃ [1]

Molecular Weight 425.94 g/mol [1]

CAS Number 51630-58-1 (Unlabeled) [1][2]

Appearance Yellow or brown viscous liquid [3][4][5][6]

Odor Mild [4][6]

Specific Gravity 1.175 at 25°C [3][6]

Water Solubility
Approx. 2 µg/L (practically

insoluble)
[3][6]

Log P (octanol-water) 6.2 [4][6]

Vapor Pressure 0.037 mPa at 25°C [3][6]

| Stability | Stable to light, heat, and moisture; unstable in alkaline media due to hydrolysis. |[3]

[6] |

Section 2: Hazard Identification and GHS
Classification
Fenvalerate is classified as a moderately toxic insecticide with significant hazards upon

exposure.[7][8] The Globally Harmonized System (GHS) classification highlights its potential for

acute toxicity, skin and eye irritation, and severe environmental impact.

Table 2: GHS Hazard Classification for Fenvalerate
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Hazard Class Category Hazard Statement Citations

Acute Toxicity, Oral 3 or 4
H301/H302: Toxic
or Harmful if
swallowed

[2][9][10][11]

Acute Toxicity,

Inhalation
1 or 3

H330/H331: Fatal or

Toxic if inhaled
[9][12][13]

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin
[9]

Skin

Corrosion/Irritation
1 or 2

H314/H315: Causes

severe skin burns or

skin irritation

[2][9][10]

Serious Eye

Damage/Irritation
1 or 2A

H318/H319: Causes

serious eye damage

or eye irritation

[2][9][10]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[2][9][10]

Specific Target Organ

Toxicity (Repeated

Exposure)

2

H373: May cause

damage to organs

through prolonged or

repeated exposure

[9][11]

Hazardous to the

Aquatic Environment,

Acute

1
H400: Very toxic to

aquatic life
[2][9][11]

| Hazardous to the Aquatic Environment, Chronic | 1 | H410: Very toxic to aquatic life with long

lasting effects |[2][9][11] |

Signal Word: Danger[2][9][13]

Hazard Pictograms: GHS06 (Skull and crossbones), GHS08 (Health hazard), GHS05

(Corrosion), GHS07 (Exclamation mark), GHS09 (Environment)[2][9]
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Section 3: Toxicological Information
Exposure to Fenvalerate can occur through ingestion, inhalation, or dermal contact.[14] It is a

neurotoxin that affects the central nervous system.[8][14]

Symptoms of Acute Exposure:

Dermal: A characteristic symptom is transient skin paraesthesia (tingling, burning,

numbness), particularly on the face, which can develop within 30 minutes to a few hours of

exposure and typically resolves within 24 hours.[12][14] It may also cause skin irritation,

erythema, and blisters.[10][12]

Inhalation: May cause irritation to mucous membranes and the respiratory tract.[14][15]

Systemic: Following significant exposure, especially via ingestion, symptoms can include

nausea, vomiting, epigastric pain, dizziness, fatigue, tremors, muscular paralysis, and in

severe cases, convulsions, coma, and death due to respiratory failure.[12][14][15]

Table 3: Summary of Acute Toxicity Data for Fenvalerate

Test Species Route Value Citations

LD₅₀ Rat Oral 451 mg/kg [14]

LD₅₀ Rat Dermal > 5000 mg/kg [14]

LD₅₀ Rabbit Dermal
1000-3200

mg/kg
[14]

NOAEL (90-day

study)
Rat Oral 125 mg/kg in diet [3]

| NOAEC (90-day study) | Rat | Inhalation | 1.8 mg/L air |[9] |

**Section 4: Experimental Protocols and
Visualizations
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Protocol: Quantification of Fenvalerate in Soil using LC-
MS/MS
This protocol describes a typical use case for Fenvalerate-d6 as an internal standard for the

accurate quantification of Fenvalerate in environmental soil samples.

1. Objective: To determine the concentration of Fenvalerate in a soil sample using liquid

chromatography-tandem mass spectrometry (LC-MS/MS) with isotope dilution.

2. Materials:

Soil sample

Fenvalerate analytical standard

Fenvalerate-d6 internal standard (IS) solution (e.g., 1 µg/mL in acetonitrile)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid

Anhydrous sodium sulfate

QuEChERS extraction salts

Dispersive SPE (dSPE) sorbents

Vortex mixer, centrifuge, syringe filters (0.22 µm)

3. Sample Preparation (QuEChERS Method):

Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

Spike the sample with a known amount of Fenvalerate-d6 IS solution.

Add 10 mL of water and vortex for 1 minute.
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Add 10 mL of acetonitrile and the QuEChERS extraction salts.

Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

Transfer an aliquot of the supernatant (acetonitrile layer) to a dSPE tube.

Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

Filter the final extract through a 0.22 µm syringe filter into an autosampler vial.

4. LC-MS/MS Analysis:

LC System: High-Performance Liquid Chromatography (HPLC) system.

Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 2.6 µm).

Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

Gradient: Programmed gradient from 60% B to 95% B over 10 minutes.

Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source in positive ion mode.

MRM Transitions: Monitor specific parent-to-daughter ion transitions for both Fenvalerate

and Fenvalerate-d6.

5. Data Analysis:

Generate a calibration curve using standards of known Fenvalerate concentration, each

spiked with the same amount of Fenvalerate-d6 IS.

Plot the ratio of the analyte peak area to the IS peak area against the concentration of the

analyte.

Calculate the concentration of Fenvalerate in the soil sample by comparing its analyte/IS

peak area ratio to the calibration curve.
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Sample Preparation

Instrumental Analysis

Data Processing

1. Weigh 10g Soil

2. Spike with Fenvalerate-d6 IS

3. Add Solvents & Salts (QuEChERS)

4. Vortex & Centrifuge

5. Dispersive SPE Cleanup

6. Vortex & Centrifuge

7. Filter Extract

8. LC-MS/MS Analysis

9. Integrate Peak Areas

10. Calculate Analyte/IS Ratio

11. Quantify vs. Calibration Curve

12. Final Report

Click to download full resolution via product page

Caption: Workflow for Fenvalerate quantification using an internal standard.
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Environmental Degradation Pathway
Fenvalerate degrades in the environment through several key chemical reactions. The primary

pathways involve the cleavage of the ester and diphenyl ether linkages, leading to less toxic

degradation products.[3]

Simplified Fenvalerate Degradation Pathway

Primary Degradation Products

Final Products

Fenvalerate

2-(4-chlorophenyl)-
3-methylbutyric acid

Ester Cleavage
(Hydrolysis)

3-phenoxybenzyl
alcohol/aldehyde

Ester Cleavage

Decarboxy-fenvalerate

Photodegradation
(Decarboxylation)

CO₂

Further Oxidation Further Oxidation Further Oxidation

Click to download full resolution via product page

Caption: Key environmental degradation pathways of the Fenvalerate molecule.

Section 5: Exposure Controls and Personal
Protection
Due to its toxicity, strict controls must be implemented when handling Fenvalerate-d6.

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[9][10] Ensure safety showers and eyewash stations are readily available.[16]

Personal Protective Equipment (PPE):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://hero.epa.gov/reference/1716172/
https://www.benchchem.com/product/b12390720?utm_src=pdf-body-img
https://www.benchchem.com/product/b12390720?utm_src=pdf-body
https://www.farmag.co.za/wp-content/uploads/2018/09/FarmAg-Fenvalerate-fenvalerate-200-gl-51630-58-1-SDS.pdf
https://solverchembooks.com/msds/alpha-fenvalerate-properties-safety-data-sheet-cas-number-51630-58-1-msds.pdf
https://www.corteva.com/content/dam/dpagco/corteva/na/us/en/files/bulk-handling-guides/US-Corteva-Agriscience-Bulk-Storage-and-Handling-Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye/Face Protection: Wear safety glasses or chemical splash goggles.[9]

Hand Protection: Use compatible, chemical-resistant gloves.[9][10]

Skin and Body Protection: Wear a lab coat or other protective clothing. In case of

significant exposure risk, complete protective clothing may be necessary.[9][12]

Respiratory Protection: If ventilation is inadequate or if working with aerosols or vapors,

use a NIOSH-approved respirator.[9][10]

Section 6: First Aid Measures
Immediate action is required in case of exposure.

Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[10][14]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with soap and water for at least 15-20 minutes.[10][12][14] If irritation or

paraesthesia persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek immediate medical attention.[10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or seek immediate medical attention.

[10][14]

Section 7: Handling, Storage, and Disposal
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.[9][15]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[9][16] Take

precautionary measures against static discharge.[2]

Storage: Store in a cool, well-ventilated, and secure area, away from heat and ignition

sources.[1][9] For analytical standards, store in a freezer at -20°C and protect from light.[1]

Keep the container tightly closed.[2][9]
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Disposal: Dispose of contents and container in accordance with all local, regional, national,

and international regulations. This material is very toxic to aquatic life and should not be

released into the environment.[2][9]

Section 8: Environmental Fate and Ecotoxicity
Persistence: Fenvalerate is moderately persistent in the environment. Its half-life in soil can

range from 15 days to 3 months, while in river water, it is 4-15 days.[3]

Mobility: It has very low water solubility and a high potential to bind to soil particles, meaning

there is little risk of leaching into groundwater.[3][7]

Ecotoxicity: Fenvalerate is highly toxic to fish and other aquatic organisms.[3][7] The LC₅₀

values for aquatic life can be as low as 0.008 µg/L.[3] It is also highly toxic to bees.[7][8]

Care must be taken to prevent any release into waterways or the environment.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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